Cas no 5441-29-2 ( )

• Product Name: &nbsp
• CAS No: 5441-29-2
• MF: C₂₂H₃₂BrN₂
• MW: 404.406885147095
• CID: 941129
• PubChem ID: 24182888
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethyl-1,4-bis(2-phenylethyl)piperazine-1,4-diium,dibromide
• NSC-21271
• 5441-29-2
• NSC21271
•  

• Inchi： 1S/C22H32N2.BrH/c1-23(15-13-21-9-5-3-6-10-21)17-19-24(2,20-18-23)16-14-22-11-7-4-8-12-22;/h3-12H,13-20H2,1-2H3;1H/q+2;/p-1
• InChI Key： HVIVODIIWJGZML-UHFFFAOYSA-M
• SMILES： [Br-].[N+]1(C)(CCC2C=CC=CC=2)CC[N+](C)(CCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 324.25676
• Monoisotopic Mass: 403.175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 322
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0
• LogP: 0.30020